Cas no 2679947-98-7 (benzyl N-(1R)-1-(5-chloro-2-fluoropyridin-3-yl)-2-fluoroethylcarbamate)

• Product Name: benzyl N-(1R)-1-(5-chloro-2-fluoropyridin-3-yl)-2-fluoroethylcarbamate
• CAS No: 2679947-98-7
• MF: C₁₅H₁₃ClF₂N₂O₂
• MW: 326.725729703903
• CID: 5618941
• PubChem ID: 165931280
• Update Time: 2025-08-04

benzyl N-(1R)-1-(5-chloro-2-fluoropyridin-3-yl)-2-fluoroethylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28294919
• 2679947-98-7
• benzyl N-[(1R)-1-(5-chloro-2-fluoropyridin-3-yl)-2-fluoroethyl]carbamate
• benzyl N-(1R)-1-(5-chloro-2-fluoropyridin-3-yl)-2-fluoroethylcarbamate

• Inchi： 1S/C15H13ClF2N2O2/c16-11-6-12(14(18)19-8-11)13(7-17)20-15(21)22-9-10-4-2-1-3-5-10/h1-6,8,13H,7,9H2,(H,20,21)/t13-/m0/s1
• InChI Key： PFJDRHMMVPXIGA-ZDUSSCGKSA-N
• SMILES： ClC1=CN=C(C(=C1)[C@H](CF)NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 326.0633617g/mol
• Monoisotopic Mass: 326.0633617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(1R)-1-(5-chloro-2-fluoropyridin-3-yl)-2-fluoroethylcarbamate

Benzyl N-(1R)-1-(5-chloro-2-fluoropyridin-3-yl)-2-fluoroethylcarbamate: A Comprehensive Overview

The compound with CAS No. 2679947-98-7, known as benzyl N-(1R)-1-(5-chloro-2-fluoropyridin-3-yl)-2-fluoroethylcarbamate, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its complex structure, which includes a benzyl group, a carbamate functional group, and a chiral center at the (1R) position. The presence of chlorine and fluorine atoms in the pyridine ring further enhances its chemical properties, making it a versatile molecule for research and industrial purposes.

Recent studies have highlighted the importance of benzyl N-(1R)-1-(5-chloro-2-fluoropyridin-3-yl)-2-fluoroethylcarbamate in the development of advanced materials and pharmaceuticals. Its unique structure allows for strong interactions with biological systems, making it a promising candidate for drug delivery systems. Researchers have explored its potential as a bioisostere in medicinal chemistry, where it can replace certain functional groups in existing drugs to improve efficacy and reduce side effects.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry and functional group compatibility. The use of asymmetric catalysis has been pivotal in achieving the desired (1R) configuration, ensuring high enantiomeric excess. This has been documented in several recent publications, where chemists have optimized reaction conditions to enhance yield and purity. The incorporation of fluorine atoms into the pyridine ring has also been shown to improve the molecule's stability under harsh conditions, making it suitable for applications in extreme environments.

One of the most exciting developments involving benzyl N-(1R)-1-(5-chloro-2-fluoropyridin-3-yl)-2-fluoroethylcarbamate is its role in the creation of novel agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has led to its consideration as a potential herbicide or fungicide. Field trials conducted in controlled environments have demonstrated promising results, with significant reductions in pest populations without adverse effects on non-target species.

In addition to its agricultural applications, this compound has found utility in the field of polymer science. Its carbamate group enables it to act as a cross-linking agent in polymeric materials, enhancing their mechanical properties. Recent advancements have focused on its use in biodegradable polymers, where its ability to undergo controlled degradation under specific conditions makes it an ideal candidate for sustainable materials development.

The stereochemical properties of benzyl N-(1R)-1-(5-chloro-2-fluoropyridin-3-yl)-2-fluoroethylcarbamate have also been leveraged in chiral resolution techniques. Its enantiopure form has been used as a chiral auxiliary in organic synthesis, facilitating the construction of complex molecules with high optical purity. This has been particularly valuable in the synthesis of natural products and biologically active compounds.

Moreover, the compound's electronic properties have made it a subject of interest in electrochemical studies. Researchers have investigated its potential as an electron transport material in organic electronics, where its ability to facilitate charge transfer could lead to more efficient devices such as sensors and photovoltaic cells.

In conclusion, benzyl N-(1R)-1-(5-chloro-2-fluoropyridin-3-yl)-2-fluoroethylcarbamate (CAS No. 2679947-98-7) is a multifaceted compound with applications spanning across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations across industries.